Cas no 849928-24-1 (tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 849928-24-1
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6048032
• PubChem ID: 57504796
• Update Time: 2025-05-20

tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• 849928-24-1
• SCHEMBL21178487
• EN300-28283754

• Inchi： 1S/C16H20N2O2/c1-16(2,3)20-15(19)18-14-6-4-5-12-9-11(10-17)7-8-13(12)14/h7-9,14H,4-6H2,1-3H3,(H,18,19)
• InChI Key： UZBWTAOGSVNTGE-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC(C#N)=CC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

CAS No. 849928-24-1: tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

The compound CAS No. 849928-24-1, also known as tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl carbamate group with a 6-cyano-tetrahydronaphthalene moiety. The integration of these functional groups imparts the compound with distinctive chemical and physical properties that make it valuable for various research and industrial applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The presence of the cyano group at the 6-position of the tetrahydronaphthalene ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the tert-butyl group serves as a protecting group for the amine functionality, ensuring stability during synthesis and purification processes.

Recent studies have highlighted the potential of this compound in drug delivery systems. The tetrahydronaphthalene core is known for its ability to act as a scaffold for bioisosteric replacements, enabling researchers to design molecules with improved pharmacokinetic profiles. The cyano group further enhances the compound's solubility and bioavailability, making it an attractive candidate for developing new therapeutic agents.

In terms of applications, tert-butyl N-(6-cyano-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate has shown promise in anti-inflammatory and anti-cancer drug development. Its structure allows for selective binding to specific protein targets, which is crucial for achieving desired therapeutic effects while minimizing off-target interactions. Furthermore, the compound's stability under physiological conditions ensures prolonged efficacy in vivo.

The latest research also explores its role in advanced materials science. The tetrahydronaphthalene moiety contributes to the compound's mechanical strength and thermal stability, making it suitable for use in high-performance polymers and composites. This dual functionality—pharmaceutical and material-based—underscores the versatility of this compound in modern chemical research.

In conclusion, CAS No. 849928-24-1 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.